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Compound of Interest

Compound Name: Nile blue acrylamide

Cat. No.: B13408224

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nile Blue acrylamide, a fluorescent

monomer critical for the development of advanced biosensors, imaging agents, and drug

delivery systems. Below, we detail its commercial availability, physicochemical properties, key

application workflows, and established experimental protocols to support its integration into

your research and development pipelines.

Commercial Suppliers of Nile Blue Acrylamide
Nile Blue acrylamide and its closely related derivative, Nile Blue methacrylamide, are

available from several specialized chemical suppliers. The choice of supplier may depend on

required purity, quantity, and available technical documentation.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

Sigma-

Aldrich

Nile blue

acrylamide

2089099-

00-1

C₂₃H₂₂N₃O

₂Cl
407.89

Not

specified

Fluorescen

t monomer

for

synthesizin

g

fluorescent

polymers

for

bioimaging

or drug

delivery

research.

[1][2]

Polyscienc

es, Inc.

Nile Blue

Acrylamide

2089099-

00-1

C₂₃H₂₂N₃O

₂Cl
408 ≥ 80%

Dark blue

crystals.

Used to

covalently

link Nile

Blue dye

into

polymer

backbones

for sensor

application

s.[3][4]

MedChem

Express

Nile Blue

Methacryla

mide

699018-

10-5

Not

specified

Not

specified

Not

specified

A related

derivative

for use in

nanosized

pH sensors

for far-red

and near-

infrared
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live

bioimaging.

[5]

Physicochemical & Spectroscopic Properties
Nile Blue is a versatile phenoxazine dye whose fluorescent properties are highly sensitive to

the local environment, particularly solvent polarity and pH.[6] When functionalized as an

acrylamide or methacrylamide monomer, it can be incorporated into polymer matrices to create

sensors that translate chemical information into an optical signal.[6]

The spectroscopic properties of the parent dye, Nile Blue, are indicative of the performance of

its polymerizable derivatives.

Solvent Absorption λmax (nm) Emission λmax (nm)

Toluene 493 574

Acetone 499 596

DMF 504 598

Ethanol 628 667

Water 635 674

0.1N HCl (pH=1.0) 457 556

0.1N NaOH (pH=11.0) 522 668

Data sourced from

Polysciences, Inc. for Nile Blue

dye.[4]

In aqueous solutions, Nile Blue methacrylamide exhibits an excitation maximum around 635

nm and a pH-dependent emission maximum between 650-700 nm.[7]

Key Applications & Experimental Workflows
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Nile Blue acrylamide is primarily used as a functional monomer. It is covalently integrated into

polymer backbones to create materials with built-in fluorescence, enabling applications in

sensing and bioimaging.[4][8]

The typical workflow involves synthesizing the functional monomer (if not commercially

acquired), followed by its polymerization into a hydrogel or nanoparticle, and subsequent use in

a specific application.
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Phase 1: Material Synthesis

Phase 2: Application

Nile Blue A
(Precursor)

Monomer Synthesis
(Acryloylation)

Nile Blue Acrylamide
(Functional Monomer)

Polymerization
(e.g., ATRP, RAFT)

Functional Polymer
(e.g., Hydrogel, Nanoparticle)

pH Sensing

 Application 

Bioimaging Drug Delivery Vehicle
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pH Sensing Mechanism

Low pH (Acidic Environment) Nile Blue Moiety is Protonated

Shift in Absorption/
Emission Spectra

 leads to 

High pH (Alkaline Environment) Nile Blue Moiety is Deprotonated

 leads to 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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